Cas no 1951439-57-8 (1-Bromo-4-(dimethoxymethyl)-2,5-difluorobenzene)

• Product Name: 1-Bromo-4-(dimethoxymethyl)-2,5-difluorobenzene
• CAS No: 1951439-57-8
• MF: C₉H₉BrF₂O₂
• MW: 267.067369222641
• CID: 4630915
• Update Time: 2025-06-14

1-Bromo-4-(dimethoxymethyl)-2,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(dimethoxymethyl)-2,5-difluorobenzene
• BDD43957

• Inchi： 1S/C9H9BrF2O2/c1-13-9(14-2)5-3-8(12)6(10)4-7(5)11/h3-4,9H,1-2H3
• InChI Key： VRFHGUNKMUCWNI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1F)C(OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5

Additional information on 1-Bromo-4-(dimethoxymethyl)-2,5-difluorobenzene

Recent Advances in the Application of 1-Bromo-4-(dimethoxymethyl)-2,5-difluorobenzene (CAS: 1951439-57-8) in Chemical Biology and Pharmaceutical Research

1-Bromo-4-(dimethoxymethyl)-2,5-difluorobenzene (CAS: 1951439-57-8) has emerged as a valuable building block in medicinal chemistry and chemical biology research. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of complex bioactive molecules, particularly in the development of fluorinated pharmaceuticals. The presence of both bromine and difluoro substituents on the aromatic ring provides unique reactivity patterns that enable selective functionalization, making this compound particularly attractive for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in the synthesis of novel kinase inhibitors. Researchers utilized 1951439-57-8 as a key intermediate to introduce fluorinated aromatic moieties into pyrazole-based compounds, resulting in improved metabolic stability and target binding affinity. The dimethoxymethyl protecting group proved crucial for subsequent transformations, allowing for controlled deprotection under mild acidic conditions while maintaining the integrity of other functional groups.

In pharmaceutical process chemistry, 1-Bromo-4-(dimethoxymethyl)-2,5-difluorobenzene has shown significant promise in large-scale synthesis applications. A recent patent application (WO2023056321) describes an optimized manufacturing process that achieves >90% yield while maintaining high purity (>99.5%) suitable for GMP production. The process utilizes palladium-catalyzed cross-coupling reactions, where the bromo substituent serves as an excellent leaving group for various metal-catalyzed transformations.

Structural analysis of derivatives containing this scaffold, as reported in ACS Chemical Biology (2024), reveals that the difluoro substitution pattern induces favorable conformational restrictions in target binding pockets. This property has been exploited in the design of next-generation GPCR modulators, where the fluorinated aromatic system contributes to both binding affinity and membrane permeability. Molecular modeling studies indicate that the electron-withdrawing effects of the fluorine atoms enhance π-stacking interactions with aromatic amino acid residues in protein binding sites.

The compound's stability profile has been extensively characterized in recent formulation studies. Research published in the European Journal of Pharmaceutical Sciences (2023) demonstrates that 1951439-57-8 maintains excellent chemical stability across a wide pH range (2-9) and under various storage conditions, making it particularly suitable for prodrug development strategies. The dimethoxymethyl group shows predictable hydrolysis kinetics under physiological conditions, enabling controlled release of active metabolites.

Emerging applications in radiopharmaceutical development have also been reported. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals describes the use of 1-Bromo-4-(dimethoxymethyl)-2,5-difluorobenzene as a precursor for ¹⁸F-labeled PET tracers. The bromine atom serves as an excellent leaving group for nucleophilic aromatic substitution with [¹⁸F]fluoride, while the dimethoxymethyl group provides protection against premature decomposition during radiosynthesis.

Current research directions focus on expanding the utility of this scaffold in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of 1951439-57-8 can be conjugated to antibody-drug conjugates (ADCs) through the bromo functionality, while the difluoro aromatic system maintains the hydrophobic balance necessary for optimal ADC pharmacokinetics. These developments position 1-Bromo-4-(dimethoxymethyl)-2,5-difluorobenzene as a multifaceted tool in modern drug discovery and development.